Cas no 1805491-74-0 (Methyl 2-chloromethyl-3-cyano-5-methylphenylacetate)

• Product Name: Methyl 2-chloromethyl-3-cyano-5-methylphenylacetate
• CAS No: 1805491-74-0
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4792096
• Update Time: 2025-10-29

Methyl 2-chloromethyl-3-cyano-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-3-cyano-5-methylphenylacetate

• Inchi： 1S/C12H12ClNO2/c1-8-3-9(5-12(15)16-2)11(6-13)10(4-8)7-14/h3-4H,5-6H2,1-2H3
• InChI Key： MILCJANHYBCDRX-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(C)=CC=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloromethyl-3-cyano-5-methylphenylacetate

Comprehensive Overview of Methyl 2-chloromethyl-3-cyano-5-methylphenylacetate (CAS No. 1805491-74-0)

Methyl 2-chloromethyl-3-cyano-5-methylphenylacetate (CAS No. 1805491-74-0) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique molecular structure, featuring a chloromethyl group, a cyano moiety, and a methyl ester functional group, makes it a versatile building block for researchers and industrial applications. The compound's CAS number 1805491-74-0 ensures precise identification in global chemical databases, aligning with regulatory and safety standards.

In recent years, the demand for high-purity intermediates like Methyl 2-chloromethyl-3-cyano-5-methylphenylacetate has surged due to advancements in drug discovery and agrochemical development. Researchers frequently search for "synthesis methods for cyano-containing compounds" or "applications of methyl ester derivatives," reflecting its relevance in modern chemistry. This compound’s chloromethyl group also attracts attention for its role in cross-coupling reactions, a hot topic in catalysis research.

The stability and reactivity of CAS No. 1805491-74-0 make it suitable for multi-step organic transformations. For instance, its cyano group can be hydrolyzed to carboxylic acids or reduced to amines, offering pathways to diverse derivatives. Such flexibility addresses common queries like "how to modify cyano groups in synthetic chemistry"—a frequent question in academic forums and search engines. Additionally, the methyl ester functionality allows for further derivatization, meeting the needs of custom synthesis projects.

From an industrial perspective, Methyl 2-chloromethyl-3-cyano-5-methylphenylacetate is valued for its role in producing high-performance materials and bioactive molecules. Trends in green chemistry have spurred interest in optimizing its synthesis to minimize waste, resonating with searches for "sustainable chemical manufacturing." Its low environmental persistence and compatibility with catalytic processes further enhance its appeal.

Quality control is critical for CAS No. 1805491-74-0, with analytical techniques like HPLC and NMR ensuring batch consistency. Laboratories often seek "analytical standards for phenylacetate derivatives" or "spectroscopic data for chloromethyl compounds," underscoring the need for reliable reference materials. Proper storage conditions—typically cool and dry environments—are emphasized to maintain the compound’s integrity, a point frequently raised in chemical safety guidelines.

In summary, Methyl 2-chloromethyl-3-cyano-5-methylphenylacetate (CAS No. 1805491-74-0) bridges academic research and industrial innovation. Its structural features cater to evolving demands in medicinal chemistry, material science, and sustainable synthesis, making it a compound of enduring significance. By addressing trending queries and leveraging its multifunctional design, this molecule continues to inspire advancements across scientific disciplines.